Naadp

• Molecular Formula: C21H28N6O18P3+
• Molecular Weight: 745.4 g/mol
• InChI: InChI=1S/C21H27N6O18P3/c22-17-12-18(24-7-23-17)27(8-25-12)20-16(44-46(33,34)35)14(29)11(43-20)6-41-48(38,39)45-47(36,37)40-5-10-13(28)15(30)19(42-10)26-3-1-2-9(4-26)21(31)32/h1-4,7-8,10-11,13-16,19-20,28-30H,5-6H2,(H6-,22,23,24,31,32,33,34,35,36,37,38,39)/p+1/t10-,11+,13-,14+,15-,16+,19-,20+/m0/s1
• InChIKey: QOTXBMGJKFVZRD-CYMISQMKSA-O

NAADP for Ca2+ Signaling Research: Compound Identification, Properties, and Procurement

NAADP (Nicotinic Acid Adenine Dinucleotide Phosphate) is a potent intracellular second messenger that mobilizes Ca2+ from acidic lysosome-related stores, distinct from the endoplasmic reticulum stores targeted by IP3 and cADPR [1]. It is synthesized from NADP via a base-exchange reaction catalyzed by ADP-ribosyl cyclases such as CD38 [2]. In sea urchin egg homogenates, a classic model for studying Ca2+ release, NAADP exhibits an EC50 of approximately 30 nM [3], highlighting its exceptional potency. As a research tool, it is available as a tetrasodium salt with a molecular weight of ~744.39 g/mol and is typically supplied as a lyophilized powder for reconstitution in aqueous buffers .

Target Engagement Lysosome-related acidic Ca2+ stores

Reported Potency Low-nanomolar EC50 in sea urchin model

Format Lyophilized tetrasodium salt for aqueous reconstitution

• [1] Clapper DL, Walseth TF, Dargie PJ, Lee HC. A Derivative of NADP Mobilizes Calcium Stores Insensitive to Inositol Trisphosphate and Cyclic ADP-ribose. J Biol Chem. 1995 Feb 3;270(5):2152-7. View Source
• [2] Lee HC. A unified mechanism of enzymatic synthesis of two calcium messengers: cyclic ADP-ribose and NAADP. Biol Chem. 1999 Jul-Aug;380(7-8):785-93. View Source
• [3] Clapper DL, Walseth TF, Dargie PJ, Lee HC. A Derivative of NADP Mobilizes Calcium Stores Insensitive to Inositol Trisphosphate and Cyclic ADP-ribose. J Biol Chem. 1995 Feb 3;270(5):2152-7. View Source

Why cADPR, IP3, or NADP Cannot Substitute for NAADP in Specialized Calcium Signaling Studies

NAADP is not interchangeable with other Ca2+-mobilizing second messengers like cyclic ADP-ribose (cADPR) or inositol 1,4,5-trisphosphate (IP3). It activates a distinct receptor system—now identified as involving the HN1L/JPT2 protein—and mobilizes Ca2+ from unique acidic, lysosome-related stores, unlike the endoplasmic reticulum stores targeted by IP3 and cADPR [1]. Furthermore, while NAADP is derived from NADP, NADP itself is completely ineffective at triggering Ca2+ release, even at 10–40-fold higher concentrations [2]. The extreme potency of NAADP (EC50 ~30 nM [3]) and its unique pharmacology, including desensitization and specific antagonism, mean that substituting it with a structurally similar molecule like NADP or a functionally related messenger like cADPR will not replicate its cellular effects, making procurement of authentic NAADP critical for experimental validity.

cADPR Activates ER ryanodine receptors; does not target acidic stores

IP3 Mobilizes ER Ca2+ via IP3 receptors; store identity differs

NADP Structurally related precursor; inactive in Ca2+ release even at >40× NAADP EC50

• [1] Roggenkamp HG, Khansahib I, Hernandez CL, Zhang Y, Lodygin D, Krüger A, et al. HN1L/JPT2: A signaling protein that connects NAADP generation to Ca2+ microdomain formation. Sci Signal. 2021 Mar 23;14(675):eabd5647. View Source
• [2] Clapper DL, Walseth TF, Dargie PJ, Lee HC. A Derivative of NADP Mobilizes Calcium Stores Insensitive to Inositol Trisphosphate and Cyclic ADP-ribose. J Biol Chem. 1995 Feb 3;270(5):2152-7. View Source
• [3] Clapper DL, Walseth TF, Dargie PJ, Lee HC. A Derivative of NADP Mobilizes Calcium Stores Insensitive to Inositol Trisphosphate and Cyclic ADP-ribose. J Biol Chem. 1995 Feb 3;270(5):2152-7. View Source

Quantitative Evidence for Selecting NAADP Over Alternatives: A Procurement-Focused Guide

NAADP Targets a Unique, Acidic Intracellular Ca2+ Store Distinct from cADPR and IP3

NAADP mobilizes Ca2+ from a thapsigargin-insensitive, acidic lysosome-related store, whereas cADPR and IP3 target the endoplasmic reticulum. In functional assays using HEK293 cells overexpressing specific Ca2+ channels, NAADP failed to evoke a Ca2+ transient in cells expressing RyR1 or RyR3 (targets of cADPR), but induced robust Ca2+ transients in cells stably overexpressing TPC1 or TPC2 [1]. This store specificity is further confirmed by the finding that the NAADP-sensitive Ca2+ pool can be selectively depleted by glycyl-L-phenylalanine 2-naphthylamide (GPN), a lysosomotropic agent, while IP3- and cADPR-sensitive pools are unaffected [2].

Store targeting

Head-to-head

NAADP: TPC1/TPC2 on lysosomes
cADPR/IP3: RyR/IP3R on ER

Subcellular store distinction confirms pathway-study fit

HEK293 overexpression model; store depletion by GPN

Evidence Dimension	Intracellular Ca2+ store targeted
Target Compound Data	Mobilizes Ca2+ from acidic lysosome-related organelles; activates TPC1/TPC2 channels.
Comparator Or Baseline	cADPR: Activates RyR on ER. IP3: Activates IP3R on ER.
Quantified Difference	NAADP evokes Ca2+ transients in TPC1/TPC2-overexpressing cells but not RyR1/RyR3 cells. cADPR evokes transients in RyR1/RyR3 cells but not TPC1/TPC2 cells.
Conditions	HEK293 cells stably overexpressing TPC1, TPC2, RyR1, or RyR3.

Why This Matters

This distinct subcellular targeting is the primary basis for selecting NAADP over cADPR or IP3 to study lysosome-related Ca2+ signaling pathways in cells and disease models.

• [1] Ogunbayo OA, Zhu Y, Rossi D, Sorrentino V, Ma J, Zhu MX, et al. Cyclic adenosine diphosphate ribose activates ryanodine receptors, whereas NAADP activates two-pore domain channels. J Biol Chem. 2011 Mar 18;286(11):9136-40. View Source
• [2] Churchill GC, Okada Y, Thomas JM, Genazzani AA, Patel S, Galione A. NAADP mobilizes Ca2+ from reserve granules, lysosome-related organelles, in sea urchin eggs. Cell. 2002 Oct 18;111(2):703-8. View Source

NAADP is Orders of Magnitude More Potent than NADP in Mobilizing Ca2+

NAADP is a highly specific Ca2+-releasing agent, while its precursor NADP is inert. In sea urchin egg homogenate assays, NAADP elicited a half-maximal Ca2+ release (EC50) at approximately 30 nM. In contrast, NADP and nicotinic acid adenine dinucleotide were completely ineffective at triggering Ca2+ release, even when tested at concentrations 10- to 40-fold higher than the EC50 of NAADP [1]. This demonstrates that the structural modification from NADP to NAADP confers a dramatic gain of function.

Potency vs NADP

Head-to-head

NAADP EC50 ≈30 nM
NADP inactive ≤1.2 μM

>40-fold potency difference supports NAADP selection over NADP

Sea urchin egg homogenate assay; false positives from NADP contamination risk

Evidence Dimension	Potency (EC50) for Ca2+ mobilization
Target Compound Data	EC50 ≈ 30 nM
Comparator Or Baseline	NADP and nicotinic acid adenine dinucleotide: Inactive at concentrations up to 1.2 μM (40-fold higher)
Quantified Difference	NAADP is >40-fold more potent; NADP is functionally inert.
Conditions	Sea urchin egg homogenate; fluorometric Ca2+ release assay.

Why This Matters

This extreme potency differential justifies the procurement of pure NAADP over using readily available NADP as a substitute. Contamination of NADP stocks with NAADP can lead to false-positive results in Ca2+ signaling assays.

• [1] Clapper DL, Walseth TF, Dargie PJ, Lee HC. A Derivative of NADP Mobilizes Calcium Stores Insensitive to Inositol Trisphosphate and Cyclic ADP-ribose. J Biol Chem. 1995 Feb 3;270(5):2152-7. View Source

NAADP-AM Enables Cell-Permeant Studies, Overcoming a Key Limitation of Native NAADP

Native NAADP is highly charged and membrane-impermeant, requiring technically demanding microinjection or electroporation for intracellular delivery in intact cells. The development of NAADP-AM, an acetoxymethyl ester derivative, overcomes this barrier. NAADP-AM is cell-permeant, diffusing across the plasma membrane, where intracellular esterases cleave the AM groups to release active NAADP. This tool enables the study of NAADP-mediated Ca2+ signaling in intact cell populations without the need for single-cell injection [1].

Cell delivery

Head-to-head

NAADP-AM: cell-permeant ester
Native NAADP: microinjection required

Cell-permeant format enables population-based live-cell assays

Intracellular esterase cleavage activates NAADP-AM

Evidence Dimension	Cell permeability and intracellular delivery
Target Compound Data	NAADP-AM: Cell-permeant; diffuses across plasma membrane for intracellular delivery.
Comparator Or Baseline	Native NAADP: Membrane-impermeant; requires microinjection, liposome loading, or electroporation.
Quantified Difference	NAADP-AM enables population-based assays; native NAADP is limited to single-cell injection techniques.
Conditions	Intact mammalian cell preparations.

Why This Matters

For researchers planning live-cell imaging or high-throughput screening, the choice between native NAADP and NAADP-AM is critical. Procuring NAADP-AM enables experimental designs that are impossible with the native compound.

• [1] Parkesh R, Lewis AM, Aley PK, Arredouani A, Rossi S, Tavares R, et al. Cell-permeant NAADP: A novel chemical tool enabling the study of Ca2+ signalling in intact cells. Cell Calcium. 2008 Jun;43(6):531-8. View Source

NAADP Antagonist Ned-19 Exhibits Differential Functional Selectivity vs. BZ194

Ned-19 is a selective membrane-permeant non-competitive antagonist of NAADP, inhibiting NAADP-mediated Ca2+ signaling with an IC50 of 65 nM [1]. In contrast, BZ194, another NAADP antagonist, shows a different functional profile. In pancreatic acinar cells, Ned-19, but not BZ194, inhibited physiological Ca2+ oscillations induced by cholecystokinin (CCK) [2]. Furthermore, Ned-19 reduced necrosis induced by taurolithocholic acid-3-sulfate (TLC-S), while BZ194 had no effect [2]. This indicates that while both are NAADP antagonists, they exhibit distinct functional selectivity, likely due to differential interactions with NAADP receptor binding sites [3].

Antagonist selectivity

Head-to-head

Ned-19: IC50 65 nM, blocks CCK oscillations
BZ194: inactive in acinar cell assays

Functional selectivity context requires antagonist validation per model

Pancreatic acinar cells; TLC-S necrosis assay

Evidence Dimension	Functional antagonism of NAADP-mediated physiological and pathological responses
Target Compound Data	Ned-19: IC50 = 65 nM for Ca2+ signaling [1]; inhibits CCK-induced oscillations and reduces TLC-S-induced necrosis [2].
Comparator Or Baseline	BZ194: Does not inhibit CCK-induced oscillations; does not reduce TLC-S-induced necrosis [2].
Quantified Difference	Ned-19 is functionally active in these assays; BZ194 is inactive.
Conditions	Pancreatic acinar cells; Ca2+ imaging and necrosis/apoptosis assays.

Why This Matters

When selecting an NAADP antagonist for cellular or in vivo studies, Ned-19 is the validated tool for inhibiting NAADP-mediated Ca2+ oscillations and necrotic cell death, whereas BZ194 may be ineffective in certain contexts, highlighting the need for careful compound selection.

• [1] Naylor E, Arredouani A, Vasudevan SR, Lewis AM, Parkesh R, Mizote A, et al. Identification of a chemical probe for NAADP by virtual screening. Nat Chem Biol. 2009 Apr;5(4):220-6. View Source
• [2] Charlesworth MR, Petersen OH, Gerasimenko J, Gerasimenko O. Physiological and pathological calcium signalling in pancreatic acinar cell. Proc Physiol Soc. 2015;34:PC057. View Source
• [3] Rosen D, Lewis AM, Mizote A, Thomas JM, Aley PK, Vasudevan SR, et al. Analogues of the nicotinic acid adenine dinucleotide phosphate (NAADP) antagonist Ned-19 indicate two binding sites on the NAADP receptor. J Biol Chem. 2009 Dec 11;284(50):34930-4. View Source

Optimal Research and Application Scenarios for NAADP and Its Validated Tools

Investigating Lysosome-Related Ca2+ Signaling and Organelle Function

When the research objective is to specifically study Ca2+ release from acidic, lysosome-related organelles, NAADP is the essential tool. Use of cADPR or IP3 will not activate this pool, leading to false-negative conclusions [7]. This application is critical for research into lysosomal storage disorders, autophagy, and endolysosomal trafficking [8].

Live-Cell Imaging and High-Throughput Screening of NAADP-Mediated Ca2+ Signals

For experiments requiring delivery of NAADP to intact cell populations without microinjection, the cell-permeant analog NAADP-AM must be procured. Native NAADP is unsuitable for these applications [7]. This enables drug screening, population-based Ca2+ imaging, and studies in primary cells where injection is impractical [8].

Validating the NAADP Signaling Pathway in Physiological and Disease Models

To confirm that an observed Ca2+ signal is specifically mediated by NAADP, the antagonist Ned-19 (IC50 = 65 nM) should be used as a pharmacological control [7]. Its functional selectivity over BZ194 in certain contexts, such as inhibiting CCK-induced Ca2+ oscillations in pancreatic acinar cells, makes it the preferred tool for pathway validation [8].

Synthesis of Functionalized NAADP Analogs for Proteomics and Receptor Identification

For laboratories engaged in chemical biology or proteomics, the chemo-enzymatic synthesis of NAADP analogs, such as 8-ethynyl-NAADP, provides tools for identifying NAADP-binding proteins and mapping the NAADP interactome [7]. This methodology enables the creation of custom probes for advanced studies, building upon the core NAADP scaffold [8].

Application

Selection Property

Validation Focus

Lysosome-related Ca2+ signaling studies

Targets acidic lysosome-related stores

TPC1/TPC2 channel engagement

Live-cell imaging / population screening

Cell-permeant NAADP-AM format

Intracellular esterase cleavage efficiency

NAADP pathway validation in disease models

Ned-19 antagonist context

Pathway-specific inhibition in acinar cells

Proteomics and receptor identification

Chemo-enzymatic analog synthesis

Binding-protein interaction mapping

• [1] Ogunbayo OA, Zhu Y, Rossi D, Sorrentino V, Ma J, Zhu MX, et al. Cyclic adenosine diphosphate ribose activates ryanodine receptors, whereas NAADP activates two-pore domain channels. J Biol Chem. 2011 Mar 18;286(11):9136-40. View Source
• [2] Churchill GC, Okada Y, Thomas JM, Genazzani AA, Patel S, Galione A. NAADP mobilizes Ca2+ from reserve granules, lysosome-related organelles, in sea urchin eggs. Cell. 2002 Oct 18;111(2):703-8. View Source
• [3] Parkesh R, Lewis AM, Aley PK, Arredouani A, Rossi S, Tavares R, et al. Cell-permeant NAADP: A novel chemical tool enabling the study of Ca2+ signalling in intact cells. Cell Calcium. 2008 Jun;43(6):531-8. View Source
• [4] Naylor E, Arredouani A, Vasudevan SR, Lewis AM, Parkesh R, Mizote A, et al. Identification of a chemical probe for NAADP by virtual screening. Nat Chem Biol. 2009 Apr;5(4):220-6. View Source
• [5] Naylor E, Arredouani A, Vasudevan SR, Lewis AM, Parkesh R, Mizote A, et al. Identification of a chemical probe for NAADP by virtual screening. Nat Chem Biol. 2009 Apr;5(4):220-6. View Source
• [6] Charlesworth MR, Petersen OH, Gerasimenko J, Gerasimenko O. Physiological and pathological calcium signalling in pancreatic acinar cell. Proc Physiol Soc. 2015;34:PC057. View Source
• [7] Su Y, Huang Y, Wang G, Zhang L, Slama JT, Zhang Y. Chemo-enzymatic synthesis of adenine substituted nicotinic acid adenine dinucleotide phosphate (NAADP) analogs. Bioorg Med Chem. 2021 Jan 15;29:115903. View Source
• [8] Su Y, Huang Y, Wang G, Zhang L, Slama JT, Zhang Y. Chemo-enzymatic synthesis of adenine substituted nicotinic acid adenine dinucleotide phosphate (NAADP) analogs. Bioorg Med Chem. 2021 Jan 15;29:115903. View Source